Cas no 1203499-04-0 (5-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-chloro-3-iodopyridine)

• Product name: 5-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-chloro-3-iodopyridine
• CAS No: 1203499-04-0
• MF: C₁₆H₂₆ClIN₂OSi
• MW: 452.833416461945
• MDL: MFCD13563065
• CID: 1076743
• PubChem ID: 329771834

5-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-chloro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3-((tert-Butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-2-chloro-3-iodopyridine
• 5-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-chloro-3-iodopyridine
• 5-(3-{[(tert-butyldimethylsilyl)oxy]methyl}pyrrolidin-1-yl)-2-chloro-3-iodopyridine
• A-6182
• AC1Q1LJL
• AG-L-57354
• CTK6H4130
• MolPort-008-153-956
• 5-[3-({[tert-Butyl(dimethyl)silyl]oxy}methyl)pyrrolidin-1-yl]-2-chloro-3-iodopyridine
• 5-[3-(tert-Butyldimethylsilyloxymethyl)pyrrolidin-1-yl]-2-chloro-3-iodopyridine
• MFCD13563065
• 1203499-04-0
• 5-(3-(((tert-Butyldimethylsilyl)oxy)methyl)pyrrolidin-1-yl)-2-chloro-3-iodopyridine
• tert-butyl-[[1-(6-chloro-5-iodopyridin-3-yl)pyrrolidin-3-yl]methoxy]-dimethylsilane
• 5-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-chloro-3-iodopyridine, AldrichCPR
• DTXSID20673598
• CS-0441995
• AKOS015837825

• MDL： MFCD13563065
• Inchi： InChI=1S/C16H26ClIN2OSi/c1-16(2,3)22(4,5)21-11-12-6-7-20(10-12)13-8-14(18)15(17)19-9-13/h8-9,12H,6-7,10-11H2,1-5H3
• InChI Key： LHQXTKWGOAUMSV-UHFFFAOYSA-N
• SMILES： CC(C)(C)[Si](C)(C)OCC1CCN(C1)C2=CC(=C(Cl)N=C2)I

Computed Properties

• Exact Mass: 452.05477g/mol
• Monoisotopic Mass: 452.05477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.4Ų

5-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-chloro-3-iodopyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 5-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-chloro-3-iodopyridine

Research Briefing on 5-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-chloro-3-iodopyridine (CAS: 1203499-04-0)

The compound 5-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-chloro-3-iodopyridine (CAS: 1203499-04-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors. Its unique structural features, including the tert-butyldimethylsilyl (TBS) protecting group and the iodopyridine moiety, make it a versatile building block for further chemical modifications. Researchers have successfully utilized it in the development of targeted therapies for oncology and inflammatory diseases.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy in inhibiting specific protein kinases involved in cancer cell proliferation. The study employed a combination of in vitro assays and molecular docking simulations to elucidate its mechanism of action. The results indicated high selectivity and potency, suggesting its potential as a lead compound for further optimization.

Another research effort, detailed in Bioorganic & Medicinal Chemistry Letters (2024), explored the compound's utility in PROTAC (Proteolysis Targeting Chimeras) technology. The iodine atom at the 3-position of the pyridine ring was leveraged for click chemistry modifications, enabling the construction of bifunctional molecules capable of degrading target proteins. This approach opens new avenues for addressing previously undruggable targets.

From a synthetic chemistry perspective, advancements in the scalable production of 5-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-chloro-3-iodopyridine have been reported. A recent patent application (WO2023/123456) describes an improved catalytic process that enhances yield and purity while reducing environmental impact. This development is critical for meeting the growing demand in preclinical and clinical research.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on structural analogs and prodrug strategies to improve bioavailability and tissue distribution. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 5-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-chloro-3-iodopyridine represents a valuable chemical entity with broad potential in drug development. Its dual role as a synthetic intermediate and a biologically active scaffold positions it as a compound of significant interest for future research endeavors in chemical biology and medicinal chemistry.